The electroosmotic flow of fractional Maxwell fluid in microchannels with isosceles right-triangular cross-sections is presented in this paper. The finite difference method is applied to build the numerical model based upon the Navier–Stokes equations, fractional Maxwell constitutive equation, and Poisson–Boltzmann equation. Under the action of an applied AC electric field, numerical solutions are derived for different cases considering different high-wall zeta-potential conditions. Finally, a detailed discussion of the effects of some dimensionless parameters on the velocity profile and volumetric flow rate is given, with numerical and graphical interpretations. The results show that the sign of wall zeta-potential affects the shape of the velocity profile. The required time to reach a stable periodic oscillation depends on the assumed value of the fractional parameter, relaxation time, and angular Reynolds number. And the amplitude of the volumetric flow rate will be affected by all these parameters.

The mechanical behavior and damage characteristics of the raw coal specimens under nonuniform loading were investigated using a coupled coal-rock mechanical damage test system, and the damage deterioration characteristics of the raw coal specimens during the whole loading process were quantitatively analyzed. The results show that the nonuniform load does not change the main characteristics of the stress–strain relationship of the raw coal specimens, and the peak stress of the specimens gradually decreases with the reduction of the loading area; the acoustic emission of the raw coal specimens under nonuniform load shows obvious multipeak phenomenon, and a clear shear strain band is formed between the loaded and bands nonloading areas; the statistical damage constitutive model of coal rock under nonuniform load based on the Weibull distribution and Drucker–Prager criterion can well reflect the stress–strain process of coal rock deformation damage under nonuniform loading. The results of the study can provide theoretical support for the calculation and numerical simulation of rock mechanics under nonuniform loading in the coal mining process.

The present study illustrates the thermoelastic vibrations of a rotating microbeam caused by a laser pulse heat source and sinusoidal heating in the context of three-phase thermoelasticity. Mathematical modeling of the problem was developed using the concept of the Euler–Bernoulli beam theory and the generalized theory of thermal conductivity with three relaxation coefficients of time. It was taken into account that the flexible beam suffers from initial stress at the beginning. The microbeam motion equation was derived by applying the assumptions of the Hamiltonian principle. The closed-form solutions of the studied domains are identified in the Laplace transform domain. After presenting the numerical inversion of the Laplace transform, the numerical results for the studied field variables, such as deflection and temperature, were developed. The influences of the angular velocity of rotation, the initially applied pressure, and the intensity of the laser pulse on the behavior of the physical fields have been demonstrated. In addition, the advantage of the current model has been verified by comparing the results of the field variables of the current model with the results of other thermal conduction theories, whether classical or generalized. It is believed that the results extracted from the present study may be useful for developing some high-quality electromechanical systems.

Highly anisotropic materials like wood and unidirectional polymer composite structures are sensitive to shear deformations, in particular close to fixed joints. Large wooden structures in buildings and, e.g. wind-turbine blades, are designed to last for decades, and hence are susceptible to unwanted creep deformations. For improved structural design, the shear-creep properties of the material are needed. These are rarely available in the literature, possibly because of technical difficulties to achieve a well-defined shear-stress state in test specimens. For cost-efficient testing, this goal of a pure stress state necessarily needs to be compromised. In the present study, we propose a simple test method based on uniaxial compression on wooden cubes, but is equally applicable for fibre composites. The viscoelastic shear properties of Norway spruce (Picea abies) under off-axis creep compression tests have been characterised in all three directions. The tests are performed in a controlled climate chamber and the creep strains are captured using digital-image correlation.

The design of efficient and reliable countermeasures against cracking in massive concrete structures requires fundamental understanding of temperature-dependent creep, especially the basic creep. Since the long-term creep experimental data at different temperatures are rarely available for developing reliable empirical predictive models, the mesoscale simulation approach taking into account concrete heterogeneity offers an alternative approach. Even though such mesoscale simulations cannot be directly applied to the entire massive concrete structures due to computational intractability, it still helps to derive and examine predictive models by simulation of the meso–macro transition for the basic creep at different temperatures. In this paper, consideration is made on the equivalent age and reduced time to identify the impact of temperature on the maturity and viscosity in the mesoscale simulations. The simulation results are validated by experimental creep data at various curing and loading temperatures. The simulated results subsequently provide guidance to modify a macroscopic predictive creep model. The modified predictive model is able to describe the creep behaviour of concrete at various service temperatures based on the basic creep data of mortar at a reference temperature only.

In this paper, we study the forced flexural vibrations caused by time-harmonic concentrated loads on a transversely isotropic thin rectangular plate (TRP). A mathematical model has been formed using a new modified Green–Naghdi (GN) III theory of thermoelasticity by introducing higher-order memory-dependent derivatives (MDD). The memory-dependent derivatives represent the memory effect (i.e., the instantaneous rate of change depends on the previous state). This study not only considers the size effect but also studies the memory, mechanical, and thermal-field effects. With the help of the double finite Fourier-transform technique (DFFT), the expressions for lateral deflection, thermoelastic damping, temperature distribution, frequency shift, and thermal moment, have been found in the transformed domain for simply supported (SS) TRP. Also, we have graphically demonstrated the effect of the MDD kernel function on the lateral deflection, thermoelastic damping, temperature distribution, frequency shift, and thermal moment.

The freeze–thaw cycle-damage test was designed and conducted on early-age hydraulic concrete at three freeze–thaw-damage ages (1 d, 2 d, 3 d) and two freeze–thaw cycles (5, 10). The compressive strength growth rate \(R_{1}\) and recovery rate \(R_{2}\) of freeze–thaw-damaged concrete specimens after standard curing to 28 days were used as self-healing indicators, combined with the results of pore-size distribution tests. The effects of freeze–thaw-damage age and freeze–thaw cycles on the self-healing ability of early-age freeze–thaw-damaged hydraulic concrete was investigated. The results showed that when the number of freeze–thaw cycles of early-age hydraulic concrete is <10, the ability of freeze–thaw-damaged concrete specimens to self-heal is improved if standard curing continues. When the freeze–thaw-damage age is 1–3 d, the strength recovery rate \(R_{2}\) increases with freeze–thaw-damage age from 79.23% to 90.81% due to the ongoing hydration reaction of unhydrated cementitious materials within concrete. Additionally, since the freeze–thaw damage in concrete progresses from the surface to the inside, the pore-size distribution test showed that the total pore volume at the surface of the specimen was larger than that at the center of the specimen under the same number of freeze–thaw cycles, with a difference of 0.005813–0.018553 cm3/g. The increase was small in the proportion of harmful and multiharmful pores in the freeze–thaw-damaged concrete specimens relative to the blank control specimens: 6.06% to 8.81% and 0.14% to 0.68%, respectively.

The visco-elastoplastic deformation of deep coal poses a challenge for gas control in a high-stress environment. To investigate the mechanical response of deep coal to achieve better gas control, we establish a fractional visco-elastoplastic constitutive model by combining the fractional Burgers model based on conformable derivative with a nonassociated Drucker–Prager elastoplastic model. The fractional constitutive model is discretized within the implicit finite element method. The numerical model is verified against analytical solutions and subsequently calibrated and compared to experimental data of, e.g., triaxial compression tests. The numerical model is then used to analyze the rate-dependent stress–strain evolution of deep coal under triaxial compression. The results show that the numerical model can capture visco-elastoplastic phenomena and dilatancy of deep coal. In addition to triaxial stress paths, an engineering-scale finite element simulation of a roadway in a deep coal seam is carried out, and the deformation around the roadway is analyzed. This study provides theoretical support for understanding the visco-elastoplastic deformation of deep coal.

The hygro-mechanical behaviour of cement paste and mortar during drying was investigated to assess the impact of the presence of aggregates. Samples were cast, and then subjected to air-drying and moderate oven-drying at 38 °C after a long maturation period. Shrinkage and mass variation were monitored and compressive and bending tests were carried out as a function of the drying conditioning mode and composition. The results show that the drying shrinkage of mortar is considerably lower than that of cement paste due to the presence of aggregates in the mixture, as expected, and tends more quickly to stabilisation. However, their relative losses in mass remain close for a given drying conditioning mode. Moreover, the cracks appear on air-dried cement paste, also visible on oven-dried cement paste after the application of hydraulic oil providing sufficient contrast, and then become imperceptible in the case of mortar. The presence of aggregates that leads the compressive strength and in particular the Young’s modulus to rise at the initial (saturated) state accentuates the increase of compressive strength and limits the impact of drying-induced micro-cracking on the Young’s modulus and bending strength at the dried state. Furthermore, the intensification of the rapid drying process of mortar from 38 to 60 °C leads mainly to a slightly lower drying shrinkage reached more quickly to stabilisation and a higher bending strength. All these results show that the performance of cement-based materials is influenced by their drying process and composition.

We investigate the plastic flow stress characteristics for 2A12 aluminum alloy at different strain rates and temperatures through both experiments and constitutive modeling at different strain rates (\(10^{-4}\)–\(10^{-1}\text{ s}^{-1}\)) and temperatures (300—450 K). The experimental results showed that the yield strength and tensile strength of 2A12 aluminum alloy gradually decrease as the strain rate increases at 300 K and a V-shaped strain rate effect at 350–450 K. The quasi-static yield strength decreases significantly with increasing temperature, reaching 250 MPa at 300 K and 207 MPa at 450 K. The Johnson–Cook (J-C) model was found to be insufficient to describe the experimental observations. Consequently, a modified J-C model was developed, validated, and implemented in finite element simulations. The modified model well agrees with the experimental data, indicating that the modified J-C model developed herein can describe the plastic flow stress characteristics of 2A12 aluminum alloy at different strain rates and different temperatures.